N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide

• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide
• InChI: InChI=1S/C23H23N5O2/c1-16-14-17(2)28(26-16)13-12-21(29)24-25-22-19-10-6-7-11-20(19)27(23(22)30)15-18-8-4-3-5-9-18/h3-11,14H,12-13,15H2,1-2H3,(H,24,29)/b25-22-
• InChI Key: UAZPQZAOWPNSMU-LVWGJNHUSA-N
• Isomeric SMILES: CC1=CC(=NN1CCC(=O)N/N=C\2/C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)C
• SMILES: CC1=CC(=NN1CCC(=O)NN=C2C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)C

Description

N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide is not yet fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide in lab experiments include its potential therapeutic applications and its ability to exhibit a range of biochemical and physiological effects. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for research involving N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide. Some potential areas of research include further studies on its anti-inflammatory and antibacterial properties, as well as its potential use as a cancer treatment. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide involves the reaction of 1-benzyl-2-oxoindole with 3-(3,5-dimethylpyrazol-1-yl)propanoyl chloride in the presence of a base catalyst. The resulting compound is then purified through a series of chromatography steps.

Scientific Research Applications

N-[(Z)-(1-benzyl-2-oxoindol-3-ylidene)amino]-3-(3,5-dimethylpyrazol-1-yl)propanamide has been studied for its potential therapeutic applications in a range of scientific research fields. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for further research.